Cas no 874373-29-2 (1H-Indole-2-carboxylic acid, 6-[(4-methyl-1-piperidinyl)sulfonyl]-)

• Product Name: 1H-Indole-2-carboxylic acid, 6-[(4-methyl-1-piperidinyl)sulfonyl]-
• CAS No: 874373-29-2
• MF: C₁₅H₁₈N₂O₄S
• MW: 322.379422664642
• CID: 1896624
• PubChem ID: 57795873
• Update Time: 2025-04-21

1H-Indole-2-carboxylic acid, 6-[(4-methyl-1-piperidinyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 6-[(4-methyl-1-piperidinyl)sulfonyl]-
• 6-(4-methyl-piperidine-1-sulfonyl)-1H-indole-2-carboxylic acid
• SCHEMBL1156369
• DB-306882
• 874373-29-2

• Inchi： 1S/C15H18N2O4S/c1-10-4-6-17(7-5-10)22(20,21)12-3-2-11-8-14(15(18)19)16-13(11)9-12/h2-3,8-10,16H,4-7H2,1H3,(H,18,19)
• InChI Key： LHEXXWAAPWCTBW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=C(C(=O)O)NC2=C1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 322.09872823Da
• Monoisotopic Mass: 322.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.9Ų